Cas no 884006-59-1 (2-chloro-1-(3S)-3-fluoropyrrolidin-1-ylethan-1-one)

• Product Name: 2-chloro-1-(3S)-3-fluoropyrrolidin-1-ylethan-1-one
• CAS No: 884006-59-1
• MF: C₆H₉ClFNO
• MW: 165.593164205551
• CID: 4290070
• Update Time: 2026-04-14

2-chloro-1-(3S)-3-fluoropyrrolidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-(chloroacetyl)-3-fluoro-, (3S)-
• 2-chloro-1-(3S)-3-fluoropyrrolidin-1-ylethan-1-one

Additional information on 2-chloro-1-(3S)-3-fluoropyrrolidin-1-ylethan-1-one

Professional Introduction to 2-chloro-1-(3S)-3-fluoropyrrolidin-1-ylethan-1-one (CAS No. 884006-59-1) in Modern Chemical and Pharmaceutical Research

2-chloro-1-(3S)-3-fluoropyrrolidin-1-ylethan-1-one, identified by the CAS number 884006-59-1, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fluorinated pyrrolidine derivatives, which are known for their versatile applications in drug design and development. The structural features of this molecule, particularly the presence of a chloro substituent and a stereochemically defined (3S) configuration, make it a valuable scaffold for synthesizing novel bioactive molecules.

The significance of 2-chloro-1-(3S)-3-fluoropyrrolidin-1-ylethan-1-one lies in its potential as a key intermediate in the synthesis of pharmacologically active agents. Fluorinated pyrrolidines are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties of drug candidates. The chloro group in this compound not only serves as a reactive handle for further functionalization but also contributes to its overall electronic and steric properties, which are critical for optimizing drug-like characteristics.

In recent years, there has been a surge in research focused on developing innovative therapeutic agents targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The unique structural motif of 2-chloro-1-(3S)-3-fluoropyrrolidin-1-ylethan-1-one has positioned it as a promising candidate for further exploration in these areas. For instance, fluorinated pyrrolidine derivatives have been investigated for their role in inhibiting kinases and other enzymes involved in tumor growth and progression. The stereochemical purity of the (3S) configuration is particularly noteworthy, as it can influence the binding mode and efficacy of the resulting drug molecules.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process for compounds like 2-chloro-1-(3S)-3-fluoropyrrolidin-1-ylethan-1-one. These tools allow researchers to predict the biological activity and optimize the structure of potential drug candidates with remarkable precision. By leveraging these technologies, scientists have been able to design derivatives of this compound that exhibit enhanced potency and selectivity against specific disease targets. This interdisciplinary approach combining synthetic chemistry with computational biology underscores the importance of 2-chloro-1-(3S)-3-fluoropyrrolidin-1-ylethan-1-one as a building block for next-generation therapeutics.

The pharmaceutical industry has increasingly recognized the value of fluorinated heterocycles in drug development due to their favorable pharmacokinetic profiles. The incorporation of fluorine atoms into molecular structures often leads to improved lipophilicity, reduced susceptibility to metabolic degradation, and enhanced cell membrane penetration. These attributes are particularly relevant in the context of 2-chloro-1-(3S)-3-fluoropyrrolidin-1-ylethan-1-one, where its fluorinated pyrrolidine core contributes to its overall drug-likeness. Recent studies have demonstrated that such compounds can serve as effective scaffolds for designing small-molecule inhibitors with therapeutic potential.

One notable area where 2-chloro-1-(3S)-3-fluoropyrrolidin-1-ylethan-1-one has shown promise is in the development of antiviral agents. The ability of fluorinated pyrrolidines to interact with viral proteases and enzymes has been exploited to create molecules capable of disrupting viral replication cycles. Additionally, this compound has been explored as a precursor in synthesizing kinase inhibitors, which are critical for treating various forms of cancer. The chloro substituent provides a convenient site for further derivatization, allowing chemists to fine-tune the properties of these drug candidates.

The synthesis of 2-chloro-1-(3S)-3-fluoropyrrolidin-1-ylethan-1-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include nucleophilic substitution reactions, stereoselective functionalizations, and protective group strategies to ensure high yield and purity. The availability of chiral auxiliaries or catalysts has enabled researchers to achieve high enantiomeric purity, which is essential for pharmaceutical applications where stereochemistry plays a crucial role in biological activity.

As research continues to evolve, the demand for specialized intermediates like 2-chloro-1-(3S)-3-fluoropyrrolidin-1-ylenethanone (CAS No. 88400659) is expected to grow exponentially. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this domain, leading to more efficient synthetic routes and novel applications. The integration of machine learning algorithms into drug discovery pipelines is also enhancing our ability to identify promising candidates based on structural features similar to those found in 2-chloroethylpyrroline derivatives.

The future prospects for 2-chloroethylpyrroline derivatives extend beyond traditional small-molecule drugs into areas such as peptide mimetics and biologics conjugation. By leveraging advanced chemical synthesis techniques, researchers aim to develop hybrid molecules that combine the best attributes of small organic compounds with the targeted action of biologics. This approach holds great promise for addressing unmet medical needs where conventional therapeutics have limitations.

In conclusion, 88400659 CAS no 88400659 represents a significant advancement in pharmaceutical chemistry with far-reaching implications for therapeutic development. Its unique structural features make it an invaluable tool for designing innovative drugs targeting a wide range of diseases. As our understanding of biological mechanisms continues to expand, 88400659 CAS no 88400659 will undoubtedly play an increasingly important role in shaping the future landscape of medicine.